molecular formula C11H8BrNO B8595488 5-Hydroxy-2-(4-bromophenyl)-pyridine

5-Hydroxy-2-(4-bromophenyl)-pyridine

Cat. No.: B8595488
M. Wt: 250.09 g/mol
InChI Key: PNMXVRCQSGUFTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxy-2-(4-bromophenyl)-pyridine is a useful research compound. Its molecular formula is C11H8BrNO and its molecular weight is 250.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8BrNO

Molecular Weight

250.09 g/mol

IUPAC Name

6-(4-bromophenyl)pyridin-3-ol

InChI

InChI=1S/C11H8BrNO/c12-9-3-1-8(2-4-9)11-6-5-10(14)7-13-11/h1-7,14H

InChI Key

PNMXVRCQSGUFTC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC=C(C=C2)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Grignard reagent solution prepared from 0.8 g of magnesium, 8.0 g of 1,4-dibromobenzene and 50 ml of tetrahydrofuran was added dropwise at 0°-5° C. within 30 minutes to a mixture of 6.6 g of 5-trimethylsilyloxy-2-chloropyridine, 75 ml of tetrahydrofuran and 0.4 g of 1,3-bis(diphenylphosphino)-propanenickel(II) chloride. The reaction mixture was stirred for 3 hours, left to stand overnight, then adjusted to pH 8 with aqueous sodium hydrogen carbonate solution and diluted with diethyl ether. The organic phase was washed neutral with water, dried over sodium sulfate and concentrated. Chromatographic purification of the residue on silica gel with hexane/ethyl acetate (vol. 4:1) yielded 5.5 g of 5-hydroxy-2-(4-bromophenyl)-pyridine.
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
0.8 g
Type
reactant
Reaction Step One
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8 g
Type
reactant
Reaction Step One
Quantity
50 mL
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solvent
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step Two
Name
1,3-bis(diphenylphosphino)-propanenickel(II) chloride
Quantity
0.4 g
Type
catalyst
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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solvent
Reaction Step Four

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